Cas no 14556-13-9 (Phenol,3,5-bis(1-methylpropyl)-)
14556-13-9 structure
Product Name:Phenol,3,5-bis(1-methylpropyl)-
CAS No:14556-13-9
MF:C14H22O
MW:206.323884487152
CID:223410
PubChem ID:139784
Update Time:2025-04-19
Phenol,3,5-bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3,5-bis(1-methylpropyl)-
- 3,5-di(butan-2-yl)phenol
- UNII-1J8W9H8R2F
- DTXSID90873068
- Q27252490
- 1J8W9H8R2F
- 3,5-Bis(2-butyl)phenol
- 3,5-di-sec-butylphenol
- 3,5-Di-s-butylphenol
- SCHEMBL6536206
- 14556-13-9
- Phenol, 3,5-bis(1-methylpropyl)-
- PHENOL, 3,5-DI-SEC-BUTYL-
- 3,5-Bis(1-methylpropyl)phenol
-
- Inchi: 1S/C14H22O/c1-5-10(3)12-7-13(11(4)6-2)9-14(15)8-12/h7-11,15H,5-6H2,1-4H3
- InChI Key: PFBHMJJMZWUEAI-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 206.16716
- Monoisotopic Mass: 206.167065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 4.9
Experimental Properties
- Density: 0.933
- Boiling Point: 302.1°C at 760 mmHg
- Flash Point: 140.4°C
- Refractive Index: 1.506
- PSA: 20.23
Phenol,3,5-bis(1-methylpropyl)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
14556-13-9 (Phenol,3,5-bis(1-methylpropyl)-) Related Products
- 1131-60-8(4-Cyclohexylphenol)
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- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 80-46-6(4-Tert-Amylphenol)
- 77-40-7(Bisphenol B)
- 5635-50-7(Vitestrol)
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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